3-Fluoro-4-(hydroxymethyl)phenol
Cat. No. B565836
M. Wt: 142.129
InChI Key: IXBHZARBEOBOTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:11]=[O:12].[ClH:13].[F:1][c:2]1[cH:3][c:4]([OH:8])[cH:5][cH:6][cH:7]1.[K+:10].[OH-:9].[OH2:14]>>[F:1][c:2]1[cH:3][c:4]([OH:8])[cH:5][cH:6][c:7]1[CH2:11][OH:9]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C=O
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1cccc(F)c1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
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OCc1ccc(O)cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
